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4-chloro-N-(3-hydroxypentan-2-yl)benzamide

Name: 4-chloro-N-(3-hydroxypentan-2-yl)benzamide
Brand: Smolecule
SKU: S7595496
Rating: 5 (6 reviews)

Catalog No.

S7595496

CAS No.

M.F

C12H16ClNO2

M. Wt

241.71 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-chloro-N-(3-hydroxypentan-2-yl)benzamide

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

4-chloro-N-(3-hydroxypentan-2-yl)benzamide

IUPAC Name

4-chloro-N-(3-hydroxypentan-2-yl)benzamide

Molecular Formula

C12H16ClNO2

Molecular Weight

241.71 g/mol

InChI

InChI=1S/C12H16ClNO2/c1-3-11(15)8(2)14-12(16)9-4-6-10(13)7-5-9/h4-8,11,15H,3H2,1-2H3,(H,14,16)

InChI Key

MDHMQVWNTURHTK-UHFFFAOYSA-N

SMILES

CCC(C(C)NC(=O)C1=CC=C(C=C1)Cl)O

Canonical SMILES

CCC(C(C)NC(=O)C1=CC=C(C=C1)Cl)O

4-Chloro-N-(3-hydroxypentan-2-yl)benzamide is a chemical compound that belongs to the class of benzamides. It is a white powder that has the chemical formula C12H16ClNO2. This compound has gained attention in the scientific community due to its unique physical and chemical properties, as well as its potential applications in various fields of research and industry.

Physical and Chemical Properties

Physical properties of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide include a melting point of 90-92°C and a boiling point of 368.2°C. This compound is soluble in organic solvents such as methanol, ethanol, and chloroform. Its chemical properties include the presence of a chloride group, which makes the compound a good candidate for nucleophilic substitution reactions.

Synthesis and Characterization

Several methods have been developed for the synthesis of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide. One of the most commonly used methods involves the reaction between 4-chlorobenzoic acid and 3-hydroxypentan-2-ylamine in the presence of a dehydrating agent. Characterization of this compound can be achieved through various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy.

Analytical Methods

The presence of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide can be detected and quantified using analytical methods such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). These methods provide accurate and reliable results, making them essential tools in the analysis of this compound.

Biological Properties

Studies have shown that 4-chloro-N-(3-hydroxypentan-2-yl)benzamide exhibits antibacterial and antifungal properties. It has been found to inhibit the growth of Escherichia coli and Staphylococcus aureus, as well as Candida albicans. Furthermore, this compound has been shown to have activity against cancer cells.

Toxicity and Safety in Scientific Experiments

Although the toxicity of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide has not been extensively studied, it is important to note that proper safety precautions should be taken in scientific experiments involving this compound. It should only be handled by trained professionals in a well-ventilated laboratory setting.

Applications in Scientific Experiments

4-Chloro-N-(3-hydroxypentan-2-yl)benzamide has potential applications in various scientific experiments. It can be used as a starting material for the synthesis of new compounds, as well as a tool for the study of biological systems.

Current State of Research

The current research on 4-chloro-N-(3-hydroxypentan-2-yl)benzamide is focused on its potential applications in various fields of research and industry, as well as its biological properties. Further studies are required to fully understand the properties and potential of this compound.

Potential Implications in Various Fields of Research and Industry

The unique physical and chemical properties of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide have potential implications in various fields of research and industry. It can be used in the synthesis of new compounds, including pharmaceuticals and agrochemicals. Furthermore, its antibacterial, antifungal, and anticancer properties make it a promising candidate for the development of new therapies.

Limitations and Future Directions

Although 4-chloro-N-(3-hydroxypentan-2-yl)benzamide shows potential for various applications, there are also limitations. Further research is needed to fully understand its properties and potential. Future directions could include exploring its use in drug discovery, investigating its toxicology, and optimizing its synthesis for industrial applications.

Future Directions

1. Investigate the potential use of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide in drug discovery and development.
2. Explore the toxicology of this compound to determine its safety in various applications.
3. Optimize the synthesis of this compound for industrial applications.
4. Study the mechanism of action of 4-chloro-N-(3-hydroxypentan-2-yl)benzamide and its interaction with biological systems.
5. Investigate the potential use of this compound in agricultural applications.
6. Synthesize derivatives of this compound to explore their properties and potential applications.
7. Characterize the interactions of this compound with various types of cells and tissues.
8. Test the efficacy of this compound against a wider range of microorganisms and cancer cell lines.
9. Study the physicochemical properties of this compound in more detail to optimize its use in various applications.
10. Investigate the potential use of this compound as a catalyst in organic synthesis reactions.